4-(3-Bromopyridin-4-yloxy)-5-chloro-2-fluorobenzenamine

• Molecular Formula: C11H7BrClFN2O
• Molecular Weight: 317.54 g/mol
• IUPAC Name: 4-(3-bromopyridin-4-yl)oxy-5-chloro-2-fluoroaniline
• InChI: InChI=1S/C11H7BrClFN2O/c12-6-5-16-2-1-10(6)17-11-4-8(14)9(15)3-7(11)13/h1-5H,15H2
• InChI Key: ZXMCBHBYZVYQFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1OC2=C(C=C(C(=C2)F)N)Cl)Br

Description

4-(3-Bromopyridin-4-yloxy)-5-chloro-2-fluorobenzenamine is a useful research compound. Its molecular formula is C11H7BrClFN2O and its molecular weight is 317.54 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-Bromopyridin-4-yloxy)-5-chloro-2-fluorobenzenamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-Bromopyridin-4-yloxy)-5-chloro-2-fluorobenzenamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-bromo-4-(2-chloro-5-fluoro-4-nitrophenoxy)pyridine (2.00 g, 5.75 mmol) in ethanol/water (9:1, 50 mL) was added iron powder (2.00 g, 35.8 mmol) followed by ammonium chloride (2.00 g, 37.4 mmol). The mixture was heated at 70° C. for 2 h. The reaction mixture was filtered, and the solids were washed with EtOAc. The filtrate was evaporated to dryness. The residue was taken in ethyl acetate and washed with water and dried. The solvent was evaporated to provide 4-(3-bromopyridin-4-yloxy)-5-chloro-2-fluorobenzenamine as light brownish oil (0.98 g, 53.6% yield). MS (ESI) m/z: 317.0/319.0 (M+H+).